N-(2,4-dimethylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N4OS/c1-13-7-8-16(14(2)10-13)24-19(25)12-26-20-11-18(22-15(3)23-20)17-6-4-5-9-21-17/h4-11H,12H2,1-3H3,(H,24,25)
• InChI Key: INSGPRDUMZWROA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=NC(=C2)C3=CC=CC=N3)C)C
• Molecular Formula: C20H20N4OS
• Molecular Weight: 364.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a compound with potential relevance in various chemical and pharmacological fields. Its structure implies interactions and reactivity that could be useful for developing novel chemical entities or studying biological mechanisms.

Synthesis Analysis

The synthesis of related thioacetamide compounds involves the formation of a folded conformation around the methylene C atom of the thioacetamide bridge, indicating a complex synthetic pathway that might involve intramolecular hydrogen bonding to stabilize the desired conformation (Subasri et al., 2016).

Molecular Structure Analysis

Molecular structure characterization of similar compounds shows a significant inclination between the pyrimidine ring and the benzene ring, highlighting the complex molecular geometry that influences the compound's reactivity and interaction capabilities (Subasri et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of related compounds has been explored through the synthesis of thiourea derivatives, which involves reactions like alkylation indicating a potential for diverse chemical modifications and the synthesis of related compounds with varied biological activities (Severina et al., 2020).

Physical Properties Analysis

Analysis of similar compounds' crystal structures provides insights into their physical properties, such as conformation and stability, which are crucial for understanding the compound's behavior under different conditions and its suitability for further development (Subasri et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity and potential interactions with biological targets, can be inferred from studies on related compounds. For example, docking studies and pharmacological evaluations of thiourea derivatives highlight the importance of structural features in determining activity and selectivity towards biological targets (Severina et al., 2020).